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Compound of Interest

Compound Name: Sodium hydrogen adipate

Cat. No.: B101022 Get Quote

1. Introduction

Sodium hydrogen adipate (monosodium adipate) is the monosodium salt of adipic acid, a

dicarboxylic acid.[1][2] Its chemical formula is C₆H₉NaO₄.[2] In the cosmetic and personal care

industry, maintaining the stability of a formulation throughout its shelf life is critical for product

safety, efficacy, and consumer acceptance.[3][4] Chemical stability is often linked to

maintaining an optimal pH range. Sodium hydrogen adipate serves as an effective stabilizer,

primarily by acting as a buffering agent to control the pH of cosmetic products.[1][5] Its ability to

resist pH changes helps preserve the physical and chemical integrity of formulations, enhance

the performance of other ingredients, and extend product shelf life.[3][5]

2. Mechanism of Action: pH Buffering

The primary stabilizing function of sodium hydrogen adipate stems from its action as a

buffering agent.[5] A buffer system consists of a weak acid and its conjugate base, which work

in equilibrium to resist significant pH changes when an acid or base is added to the system.[6]

[7]

Sodium hydrogen adipate is a salt of a weak acid (adipic acid) and a strong base (sodium

hydroxide). In an aqueous solution, it contributes to an equilibrium between adipic acid and the

adipate ion. This equilibrium allows it to neutralize both acidic and alkaline substances that may

be introduced into the formulation or develop over time, thereby maintaining a stable pH.[5][7]

This is crucial for the stability of emulsions, the efficacy of preservatives, and the integrity of
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pH-sensitive active ingredients.[3] The parent compound, adipic acid, has a pKa of

approximately 4.43, which informs the effective buffering range of this system.[8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.nbinno.com/article/other-organic-chemicals/adipic-acid-in-cosmetics-enhancing-formulations-for-stability-and-performance-kw
https://www.lookchem.com/ProductWholeProperty_LCPL253279.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Buffering System in Formulation

Response to pH Shift
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Experimental Workflow for Stabilizer Evaluation

1. Formulation
- Control (No Stabilizer)

- Test (with NaHA)

2. Initial Analysis (T=0)
- pH, Viscosity

- Appearance, Odor

3. Stability Testing

Accelerated Stability
(25°C, 45°C, 50°C)

Long-Term

Freeze-Thaw Cycles
(-10°C to 25°C)

Stress Test

Buffering Capacity Test
(Acid/Base Challenge)

Functionality

4. Periodic Analysis
(Weeks 1, 2, 4, 8, 12)

- pH, Viscosity
- Appearance, Odor

Post-Cycle Analysis
- Emulsion Integrity

- Appearance

pH Measurement
- Calculate ΔpH

5. Data Compilation
& Comparison

6. Conclusion on
Stabilizer Efficacy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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